Cas no 91642-12-5 (Diethyl 2-(1h-pyrrol-2-ylmethylidene)propanedioate)

• Product Name: Diethyl 2-(1h-pyrrol-2-ylmethylidene)propanedioate
• CAS No: 91642-12-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 1965338
• PubChem ID: 255675
• Update Time: 2025-04-21

Diethyl 2-(1h-pyrrol-2-ylmethylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(1h-pyrrol-2-ylmethylidene)propanedioate
• CTK3I8161
• pyrrol-2-ylmethylene-malonic acid diethyl ester
• Diethyl 2-(1H-pyrrol-2-ylmethylene)malonate
• &lt
• Pyrrolyl-(2)-methylen&gt
• -malonsaeure-diethylester
• (Pyrrolyl-(2)-methylen)-malonsaeure-diethylester
• AC1Q63KC
• NSC81367
• AC1L5SXR
• Diethyl 2-&lt
• (pyrrol-2-yl)methylidene&gt
• malonate
• AG-J-27619
• Pyrrol-2-ylmethylen-malonsaeure-diaethylester
• AR-1I4335
• DTXSID30292294
• Diethyl 2-((1H-pyrrol-2-yl)methylene)malonate
• NSC-81367
• Diethyl 2-(1H-pyrrol-2-ylmethylene)malonate #
• ACBDEYMKVQPVAB-UHFFFAOYSA-N
• 2-(1H-Pyrrol-2-ylmethylene)malonic acid, diethyl ester
• 91642-12-5
• DTXCID60243436

• Inchi： 1S/C12H15NO4/c1-3-16-11(14)10(12(15)17-4-2)8-9-6-5-7-13-9/h5-8,13H,3-4H2,1-2H3
• InChI Key： ACBDEYMKVQPVAB-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/C1=CC=CN1)=O

Computed Properties

• Exact Mass: 237.1
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.198
• Boiling Point: 342.6°C at 760 mmHg
• Flash Point: 161°C
• Refractive Index: 1.55
• PSA: 68.39000
• LogP: 1.52430